3-(2-Amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol;dihydrochloride
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Description
The compound “3-(2-Amino-1,1-difluoroethyl)benzoic acid hydrochloride” has a molecular weight of 237.63 . It is a powder and is stored at room temperature . Another similar compound, “3-(2-Amino-1,1-difluoroethyl)cyclohexanone”, has a molecular formula of C8H13F2NO and an average mass of 177.192 Da .
Molecular Structure Analysis
The compound “3-(2-Amino-1,1-difluoroethyl)cyclohexanone” has a molecular formula of CHFNO . It has 2 hydrogen bond acceptors, 2 hydrogen bond donors, and 2 freely rotating bonds .Physical and Chemical Properties Analysis
The compound “3-(2-Amino-1,1-difluoroethyl)cyclohexanone” has a density of 1.2±0.1 g/cm3, a boiling point of 270.9±25.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It also has a molar volume of 150.8±3.0 cm3 .Safety and Hazards
Properties
IUPAC Name |
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14F2N2O.2ClH/c1-11-3-2-6(12,5-11)7(8,9)4-10;;/h12H,2-5,10H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRGBIWLCJRXWIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(C1)(C(CN)(F)F)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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